

Technical Support Center: Paquinimod Dosage and Administration in Mouse Models

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Paquinimod

Cat. No.: B609837

[Get Quote](#)

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of **Paquinimod** in preclinical mouse studies. Find troubleshooting tips, frequently asked questions, and detailed experimental protocols to ensure the successful implementation of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is **Paquinimod** and what is its mechanism of action?

A1: **Paquinimod** (ABR-215757) is an orally active immunomodulatory compound. It is a quinoline-3-carboxamide derivative that functions by targeting the S100A9 protein, a key player in inflammatory processes.[1][2] **Paquinimod** prevents S100A9 from binding to its receptors, namely Toll-like receptor 4 (TLR4) and the Receptor for Advanced Glycation End products (RAGE), thereby inhibiting downstream inflammatory signaling.[2][3]

Q2: How is **Paquinimod** typically administered to mice?

A2: In most preclinical studies, **Paquinimod** is administered orally by dissolving it in the drinking water.[1][4][5][6] This method allows for continuous drug exposure.

Q3: Are there general principles for adjusting drug dosages between different mouse strains?

A3: Yes. While starting with doses reported in the literature for a specific strain is recommended, several factors can influence the optimal dose. These include differences in

metabolism, body weight, and body surface area between strains.[7][8] Allometric scaling, which considers body surface area, is a common method for extrapolating doses between different species and can be adapted for different mouse strains with caution.[9][10] A pilot study to determine the dose-response curve in your specific mouse strain and model is often advisable.[11]

Q4: What are the reported effects of **Paquinimod** in different mouse models?

A4: **Paquinimod** has demonstrated efficacy in a variety of autoimmune and inflammatory mouse models. For instance, it has been shown to reduce neutrophilic inflammation in a murine model of asthma[1], inhibit disease progression in lupus-prone MRL-lpr/lpr mice[12], prevent diabetes development in NOD mice[4], and reduce skin fibrosis in Tsk-1 mice, a model for systemic sclerosis.[5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Variable drug intake when administered in drinking water.	- Altered taste of the medicated water leading to reduced consumption. - Differences in water consumption between individual mice.	- Monitor water intake daily for both control and treated groups. - If a significant decrease in water consumption is observed in the Paquinimod group, consider alternative administration methods such as oral gavage. - Ensure the concentration of Paquinimod does not impart a taste that discourages drinking. A pilot study with different concentrations could be beneficial.
Unexpected mortality in the treatment group.	- The administered dose may be too high for the specific mouse strain or disease model, leading to toxicity. - The disease model itself may have a high mortality rate that is not being mitigated by the treatment.	- Review the literature for established tolerated doses in your specific mouse strain.[12] - If using a higher dose, consider performing a dose-escalation study to determine the maximum tolerated dose (MTD).[11] - Carefully monitor the health of the animals daily for any signs of distress.
Lack of therapeutic effect at a previously reported efficacious dose.	- Differences in the experimental model (e.g., severity of induced disease). - Insufficient duration of treatment. - Inadequate drug exposure due to issues with administration.	- Verify the disease induction protocol and ensure consistency. - Consider extending the treatment duration. - Confirm the stability of Paquinimod in the drinking water over the period it is available to the mice.
Difficulty dissolving Paquinimod.	- Paquinimod may have limited solubility in water.	- Some protocols may require the use of a vehicle to aid

dissolution. Check the manufacturer's instructions or relevant literature for appropriate solvents or suspending agents.

Data on Paquinimod Dosage in Different Mouse Strains

The following table summarizes **Paquinimod** dosages used in various published studies across different mouse strains and disease models.

Mouse Strain	Disease Model	Dosage Range (mg/kg/day)	Administration Route	Reference
C57BL/6	Neutrophilic Asthma	0.1, 1, 10, 25	Drinking Water	[1]
C57BL/6	Experimental Autoimmune Encephalomyelitis (EAE)	~25	Drinking Water	[13]
C57BL/6	Collagenase-Induced Osteoarthritis	3.75	Drinking Water	[14]
C57BL/6	Nephrotoxic Nephritis	0.5, 25	Not specified	[15]
MRL-lpr/lpr	Systemic Lupus Erythematosus (SLE)	Not specified, compared with prednisolone and mycophenolate mofetil	Not specified	[12]
NOD (Non-obese diabetic)	Type 1 Diabetes	0.04, 0.2, 1, 5	Drinking Water	[4]
Tsk-1 (Tight skin 1)	Systemic Sclerosis	5, 25	Drinking Water	[5][6]

Experimental Protocols

Protocol 1: Administration of Paquinimod in a Murine Model of Neutrophilic Asthma

This protocol is adapted from a study using C57BL/6 mice.[1]

1. Animals:

- 6-week-old C57BL/6 mice.

2. Disease Induction (Sensitization and Challenge):

- Day 0, 7, and 14: Sensitize mice via intraperitoneal injection of 20 µg ovalbumin (OVA) emulsified in 75 µL of Complete Freund's Adjuvant (CFA).
- Day 21 and 22: Challenge all mice with an intranasal administration of 0.1% OVA in 50 µL saline. Control mice receive saline only.

3. **Paquinimod** Administration:

- Day 7 to Day 23: Administer **Paquinimod** at desired concentrations (e.g., 0.1, 1, 10, and 25 mg/kg/day) by dissolving it in the drinking water.
- The amount of **Paquinimod** added to the drinking water should be calculated based on the average daily water consumption of the mice to achieve the target daily dose.

4. Outcome Assessment:

- At the end of the study period, assess airway inflammation through bronchoalveolar lavage (BAL) fluid analysis for inflammatory cell counts and histological analysis of lung tissue.

Protocol 2: Prophylactic Treatment with **Paquinimod** in a Collagenase-Induced Osteoarthritis Model

This protocol is based on a study in C57BL/6 mice.[\[14\]](#)

1. Animals:

- C57BL/6 mice.

2. **Paquinimod** Administration:

- Begin administering **Paquinimod** (3.75 mg/kg) in the drinking water four days prior to disease induction.
- Refresh the medicated drinking water twice a week.

3. Disease Induction (Collagenase-Induced Osteoarthritis):


- Induce osteoarthritis via two intra-articular injections of 1U of collagenase.

4. Outcome Assessment:

- After a set period, sacrifice the mice and perform histological analysis of the knee joints to assess synovial thickening, osteophyte size, and cartilage damage.

Visualizations


Signaling Pathway of Paquinimod's Mechanism of Action



[Click to download full resolution via product page](#)

Caption: Mechanism of action of **Paquinimod**.

General Experimental Workflow for Paquinimod Studies in Mice



[Click to download full resolution via product page](#)

Caption: Generalized experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Inhibitory Effect of Paquinimod on a Murine Model of Neutrophilic Asthma Induced by Ovalbumin with Complete Freund's Adjuvant - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. High S100A9 level predicts poor survival, and the S100A9 inhibitor paquinimod is a candidate for treating idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Paquinimod prevents development of diabetes in the non-obese diabetic (NOD) mouse - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Paquinimod reduces skin fibrosis in tight skin 1 mice, an experimental model of systemic sclerosis | Department of Physical Geography and Ecosystem Science [nateko.lu.se]
- 6. Paquinimod reduces skin fibrosis in tight skin 1 mice, an experimental model of systemic sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pharmacology - Why are drug dosages so high in some mice studies? - Biology Stack Exchange [biology.stackexchange.com]
- 8. Dosage regimen design for pharmaceutical studies conducted in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. A simple practice guide for dose conversion between animals and human - PMC [pmc.ncbi.nlm.nih.gov]
- 10. ecronicon.net [ecronicon.net]
- 11. researchgate.net [researchgate.net]
- 12. Pharmacokinetics, tolerability, and preliminary efficacy of paquinimod (ABR-215757), a new quinoline-3-carboxamide derivative: studies in lupus-prone mice and a multicenter, randomized, double-blind, placebo-controlled, repeat-dose, dose-ranging study in patients with systemic lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]

- 13. researchgate.net [researchgate.net]
- 14. S100A9 Inhibitor Paquinimod (ABR-215757) reduces Joint Destruction in Experimental Osteoarthritis and Blocks Activating Effects of S100A9 in OA Synovium - ACR Meeting Abstracts [acrabstracts.org]
- 15. Treatment with Quinoline-3-carboxamide does not successfully prevent immune-mediated glomerulonephritis in mice | Nefrología [revistanefrologia.com]
- To cite this document: BenchChem. [Technical Support Center: Paquinimod Dosage and Administration in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b609837#adjusting-paquinimod-dosage-for-different-mouse-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com